Cas no 6850-39-1 (3-Aminocyclohexanol)

3-Aminocyclohexanol Properties

Names and Identifiers

• 3-Aminocyclohexanol
• 3-Amino-cyclohexanol
• 3-aMinocyclohexan-1-ol
• 3-AMino-cyclohexano.HCl
• 3-hydroxycyclohexyl amine
• (3-Hydroxycyclohexyl)amine
• 3-aminocyclohexanol, AldrichCPR
• A25706
• cis-3-Aminocyclohexan-1-ol
• NoName_3027
• Ziprasidone Amino Acid Sodium Salt
• 1R,3R-3-Amino-cyclohexanol
• AM20070553
• 1798033-44-9
• 1-Amino-3-hydroxycyclohexane
• 6850-39-1
• SB23132
• SB38319
• SB23131
• rel-((1R,3R)-3-Aminocyclohexan-1-ol)
• FT-0696334
• FT-0602020
• SB30677
• SY157928
• NIQIPYGXPZUDDP-UHFFFAOYSA-N
• CS-W005423
• FT-0696332
• Cyclohexanol, 3-amino-
• (1SR,3SR)-3-aminocyclohexanol
• FT-0651426
• 1S,3S-3-Amino-cyclohexanol
• GS-4399
• MFCD19237868
• AKOS000163719
• SY002564
• FT-0689650
• EN300-42951
• SCHEMBL63214
• FT-0696333
• SB37074
• AKOS016842295
• J-511686
• 40525-77-7
• AC-1188
• cis-3-Amino-cyclohexanol
• SB30678
• DTXSID20902517
• SB38373
• MFCD03790923
• F2147-2237
• trans-3-amino-cyclohexanol
• (1S,3R)-3-Amino-cyclohexanol
• BBL101579
• STL555375
• DB-028354
• Cyclohexanol, 3-amino-,(1R,3R)-rel-
• +Expand

• MDL： MFCD18432505
• InChIKey： NIQIPYGXPZUDDP-UHFFFAOYSA-N
• Inchi： 1S/C6H13NO/c7-5-2-1-3-6(8)4-5/h5-6,8H,1-4,7H2
• SMILES： NC1CCCC(C1)O

Computed Properties

• Exact Mass: 115.099714g/mol
• Surface Charge: 0
• XLogP3: -0.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 115.099714g/mol
• Monoisotopic Mass: 115.099714g/mol
• Topological Polar Surface Area: 46.2Ų
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.94890
• PSA: 46.25000
• Boiling Point: 201.1°C at 760 mmHg
• Melting Point: 64-69°C
• Flash Point: 75.4 °C
• Color/Form: Yellow to Brown Sticky Oil to Solid
• Density: 1.037

3-Aminocyclohexanol Security Information

• Safety Instruction： 26-39
• Dangerous goods sign： Xn
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 22-37/38-41
• Signal Word：Warning

3-Aminocyclohexanol Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%